Cas no 5895-35-2 (2-Oxetanone,4-(trichloromethyl)-)

• Product Name: 2-Oxetanone,4-(trichloromethyl)-
• CAS No: 5895-35-2
• MF: C₄H₃Cl₃O₂
• MW: 189.42441868782
• CID: 385545
• PubChem ID: 303160
• Update Time: 2025-04-19

2-Oxetanone,4-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxetanone,4-(trichloromethyl)-
• 3-hydroxy-4,4,4-trichlorobutyric beta-lactone
• 4-(trichloromethyl)oxetan-2-one
• 3-(Trichlormethyl)propan-3-olid
• 4-(Trichloromethyl)oxetane-2-one
• 4-trichloromethyl-2-oxetanone
• 4-trichloromethyl-oxetan-2-one
• 4-Trichloromethyloxetan-2-one
• NSC191053
• AKOS021984354
• 5895-35-2
• beta-trichloromethyl-beta-propiolactone
• AKOS001570013
• NSC-191053
• FT-0772338
• SCHEMBL7406013

• Inchi： 1S/C4H3Cl3O2/c5-4(6,7)2-1-3(8)9-2/h2H,1H2
• InChI Key： CPNBMBBRKINRNE-UHFFFAOYSA-N
• SMILES： ClC(C1CC(=O)O1)(Cl)Cl

Computed Properties

• Exact Mass: 187.91999
• Monoisotopic Mass: 187.92
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.731
• Boiling Point: 228°Cat760mmHg
• Flash Point: 104°C
• Refractive Index: 1.541
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Beta propiolactones